![molecular formula C13H20ClNO2 B555534 (R)-tert-Butyl 2-amino-3-phenylpropanoate hydrochloride CAS No. 3403-25-6](/img/structure/B555534.png)
(R)-tert-Butyl 2-amino-3-phenylpropanoate hydrochloride
Overview
Description
(R)-tert-Butyl 2-amino-3-phenylpropanoate hydrochloride, commonly known as (R)-BAPP-HCl, is an organic compound that is widely used in scientific research. It is a chiral compound, meaning that it has two different stereoisomers, (R)-BAPP-HCl and (S)-BAPP-HCl, which have different properties. As a chiral compound, (R)-BAPP-HCl is of particular interest to researchers due to its potential applications in fields such as drug design, medicinal chemistry, and biochemistry.
Scientific Research Applications
Synthesis Techniques
A method for preparing enantiomers of tert-butyl(methyl)phenylsilane, involving the reaction of racemic tert-butyl(methyl)phenylsilyl chloride with (R)-(−)-2-amino-1-butanol to yield hydrochloride, is documented. This process is significant in synthesizing chiral compounds and intermediates for further chemical transformations (Jankowski et al., 1999).
Enantioselective Alkylation
Research on the enantioselective alkylation of 2‐[(4‐Chlorobenzyliden)Amino]Propanoic Acid tert‐Butyl Ester for synthesizing (R)‐2‐Amino‐2‐Methyl‐3‐Phenylpropanoic Acid tert‐Butyl Ester demonstrates a crucial application in creating specific stereochemistry in chemical compounds (Shirakawa et al., 2014).
Asymmetric Synthesis
Asymmetric synthesis of 3,6-dideoxy-3-amino-L-talose, using tert-butyl sorbate and enantiopure lithium (R)-N-benzyl-N-(α-methylbenzyl)amide, highlights the role of this compound in synthesizing complex sugars and derivatives (Csatayová et al., 2011).
Chemical Synthesis and Ring Opening Reactions
The esterification of (R)-tert-butyl 2-hydroxy-3-phenylpropanoate via ring opening of benzoxazinones, leading to the efficient synthesis of cyclodepsipeptides, demonstrates the compound's utility in creating complex molecular structures (Chettu et al., 2017).
Blaise Reaction Application
O-Trimethylsilyl protected (R)-cyanohydrins reacting with Reformatsky reagents from tert-butyl 2-bromoesters (Blaise reaction) showcases a method for creating structurally unique amino acid derivatives (Syed et al., 1998).
Mechanism of Action
Target of Action
H-D-Phe-OtBu.HCl, also known as ®-tert-Butyl 2-amino-3-phenylpropanoate hydrochloride or H-D-PHE-OTBU HCL, is a derivative of phenylalanine . Phenylalanine is an essential amino acid that serves as a primary precursor for the biosynthesis of catecholamines in the body .
Mode of Action
The compound’s mode of action is primarily linked to its role as a phenylalanine derivative. Phenylalanine derivatives have been commercially used as ergogenic supplements . They influence the secretion of anabolic hormones, supply fuel during exercise, and enhance mental performance during stress-related tasks .
Biochemical Pathways
The biochemical pathways affected by H-D-Phe-OtBu.HCl are those involved in the secretion of anabolic hormones and the supply of fuel during exercise . These pathways are crucial for maintaining physical performance and mental acuity during periods of stress and exertion.
Result of Action
The primary result of H-D-Phe-OtBu.HCl’s action is the enhancement of physical and mental performance. It achieves this by influencing the secretion of anabolic hormones, providing fuel during exercise, and improving mental performance during stress-related tasks .
Action Environment
The action of H-D-Phe-OtBu.HCl can be influenced by various environmental factors. For instance, the compound’s stability and efficacy may be affected by temperature, as suggested by the storage conditions provided by the manufacturer . .
properties
IUPAC Name |
tert-butyl (2R)-2-amino-3-phenylpropanoate;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO2.ClH/c1-13(2,3)16-12(15)11(14)9-10-7-5-4-6-8-10;/h4-8,11H,9,14H2,1-3H3;1H/t11-;/m1./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDMCEXDXULPJPG-RFVHGSKJSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C(CC1=CC=CC=C1)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)[C@@H](CC1=CC=CC=C1)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90580028 | |
Record name | tert-Butyl D-phenylalaninate--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90580028 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.75 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3403-25-6 | |
Record name | tert-Butyl D-phenylalaninate--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90580028 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-butyl (2R)-2-amino-3-phenylpropanoate hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.